4,5-Dichloro-1,3-thiazole-2-carbonitrile

• IUPAC Name: 4,5-dichloro-1,3-thiazole-2-carbonitrile
• InChI: InChI=1S/C4Cl2N2S/c5-3-4(6)9-2(1-7)8-3
• InChI Key: JBSPFSJJTJYWEO-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=NC(=C(S1)Cl)Cl
• Molecular Formula: C4Cl2N2S
• DSSTOX Substance ID: DTXSID90490890
• Molecular Weight: 179.03 g/mol
• CAS RN: 62019-53-8

Description

“4,5-Dichloro-1,3-thiazole-2-carbonitrile” is a chemical compound that belongs to the class of organic compounds known as thiazoles. Thiazoles are compounds containing a five-membered aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms.

Synthesis Analysis

The synthesis of thiazole derivatives often involves condensation reactions. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives. The Paal–Knorr reaction involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

Thiazole rings are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution.

Chemical Reactions Analysis

Thiazole rings have many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place. Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Mechanism of Action

Thiazoles are found in many potent biologically active compounds, such as antimicrobial drugs, antiretroviral drugs, antifungal drugs, and antineoplastic drugs. They can activate or stop biochemical pathways and enzymes or stimulate or block receptors in biological systems.